![molecular formula C8H10N2O2 B6202038 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde CAS No. 1516568-16-3](/img/no-structure.png)
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde
Overview
Description
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde (POC) is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 174 °C. POC is a versatile compound that can be used as a starting material for the synthesis of many other compounds, as well as for biological and medicinal research.
Scientific Research Applications
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde has a wide range of applications in scientific research. It is used as a starting material for the synthesis of many other compounds, such as 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxamide (5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehydeA) and 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid (5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehydeA). 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is also used as a building block for the synthesis of various biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is used in the synthesis of a variety of pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and antineoplastic agents.
Mechanism of Action
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is a versatile compound that can be used as a starting material for the synthesis of many other compounds. The mechanism of action of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde depends on the compound it is used to synthesize. For example, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used as a starting material for the synthesis of COX-2 inhibitors. These inhibitors work by blocking the activity of the COX-2 enzyme, which is involved in the production of pro-inflammatory molecules. By blocking the activity of the COX-2 enzyme, these inhibitors can reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde depend on the compounds it is used to synthesize. For example, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used as a starting material for the synthesis of COX-2 inhibitors. These inhibitors are used to reduce inflammation and pain by blocking the activity of the COX-2 enzyme. In addition, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used to synthesize a variety of pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and antineoplastic agents. These compounds can have a variety of effects on the body, depending on their intended use.
Advantages and Limitations for Lab Experiments
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is a versatile compound that can be used as a starting material for the synthesis of many other compounds. One of the advantages of using 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde in lab experiments is that it is relatively inexpensive and easy to obtain. In addition, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is stable and can be stored for long periods of time without degradation. However, there are some limitations to using 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde in lab experiments. For example, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde is insoluble in water, which can make it difficult to work with in aqueous solutions. In addition, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be toxic and should be handled with care.
Future Directions
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde has a wide range of applications in scientific research, and there are many potential future directions for its use. For example, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used as a starting material for the synthesis of a variety of biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used to synthesize a variety of pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and antineoplastic agents. Additionally, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used in the development of new materials, such as polymers and nanomaterials. Finally, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be used in the development of new methods for drug delivery, such as liposomes and nanoparticles.
Synthesis Methods
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde can be synthesized in a two-step procedure starting from 4-methyl-1H-pyrazole-3-carboxylic acid. The first step involves the conversion of 4-methyl-1H-pyrazole-3-carboxylic acid to 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid (5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehydeA) through a reaction with thionyl chloride. The second step involves the conversion of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehydeA to 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde through a reaction with sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde involves the reaction of a pyrazole derivative with an aldehyde in the presence of a suitable catalyst.", "Starting Materials": [ "3,4-dihydro-2H-pyrazole", "2-formylbenzoic acid", "thionyl chloride", "triethylamine", "sodium hydroxide", "acetic acid", "ethanol", "diethyl ether", "water" ], "Reaction": [ "The synthesis begins with the conversion of 2-formylbenzoic acid to its corresponding acid chloride using thionyl chloride and triethylamine as a catalyst.", "The resulting acid chloride is then reacted with 3,4-dihydro-2H-pyrazole in the presence of sodium hydroxide to form the desired pyrazole derivative.", "The pyrazole derivative is then oxidized using a suitable oxidizing agent to form the corresponding pyrazole N-oxide.", "The pyrazole N-oxide is then reacted with acetic acid and ethanol in the presence of a suitable catalyst to form the desired oxazepine intermediate.", "The oxazepine intermediate is then treated with a suitable reagent to form the desired aldehyde product, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde." ] } | |
CAS RN |
1516568-16-3 |
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
